Cas no 1448037-85-1 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1448037-85-1
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• CID: 6479781
• Update Time: 2025-05-18

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-4-methylthiadiazole-5-carboxamide

• Inchi： 1S/C15H13N3O4S/c1-10-14(23-18-17-10)15(19)16-6-2-3-7-20-11-4-5-12-13(8-11)22-9-21-12/h4-5,8H,6-7,9H2,1H3,(H,16,19)
• InChI Key： PRBBXJMTVLQRMJ-UHFFFAOYSA-N
• SMILES： S1C(C(NCC#CCOC2=CC=C3OCOC3=C2)=O)=C(C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide

Professional Introduction to N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1448037-85-1)

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1448037-85-1, represents a unique molecular architecture that combines elements of heterocyclic chemistry with functional groups designed to interact with biological targets. The presence of a benzodioxolyl moiety, a butynyl group, and a thiadiazole core suggests potential applications in the development of novel therapeutic agents.

The benzodioxolyl group, also known as a tetrahydrofuran derivative, is known for its structural stability and ability to engage in hydrogen bonding interactions. This feature makes it particularly valuable in the design of molecules that require precise binding to biological receptors. In contrast, the butynyl group introduces a linear alkyne moiety that can participate in various chemical reactions, including cycloadditions and metal-catalyzed transformations. These structural features collectively contribute to the compound's versatility in drug discovery.

The thiadiazole core is another critical component of this molecule. Thiadiazoles are a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. They exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The incorporation of a methyl group at the 4-position of the thiadiazole ring further modulates its electronic properties and enhances its potential as a pharmacophore.

The carboxamide functional group at the 5-position of the thiadiazole ring adds another layer of complexity to the molecule. Carboxamides are well-known for their ability to form hydrogen bonds and participate in hydrophobic interactions, which are crucial for the binding affinity of drug candidates. This functional group also provides a site for further chemical modification, allowing for the development of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structure of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide has been subjected to rigorous virtual screening using various docking algorithms. These studies suggest that this compound may have potential as an inhibitor of kinases and other enzymes involved in cancer progression.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it exhibits inhibitory activity against several kinases, including EGFR and VEGFR. These kinases are known to play critical roles in cell proliferation and angiogenesis, making them attractive targets for anticancer therapy. Additionally, the compound has shown promising results in assays designed to assess its ability to induce apoptosis in cancer cells.

The synthesis of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as Sonogashira coupling, cyclization reactions, and carboxamide formation. Each step has been optimized to ensure high yield and purity, making it feasible for large-scale production if further development proceeds.

The potential applications of this compound extend beyond oncology. Researchers are exploring its utility in other therapeutic areas, such as neurodegenerative diseases and infectious disorders. The benzodioxolyl group's ability to cross the blood-brain barrier suggests that it may be useful in developing treatments for neurological conditions like Alzheimer's disease and Parkinson's disease.

The butynyl group also opens up possibilities for further derivatization aimed at enhancing bioavailability and metabolic stability. By incorporating fluorine or chlorine atoms into the butynyl chain or modifying its length and branching pattern, chemists can fine-tune the pharmacokinetic properties of the molecule.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like N-(4-(2H-1,3-benzodioxol-5-yloxy)but^-₂^yln-₁^ylyl)4-methyl-1,2,3-thiadiazole^-_{5-carboxamide (CAS No.1448037-85--1) will play an increasingly important role in drug discovery efforts. Their unique structural features offer a rich foundation for designing molecules with enhanced efficacy and reduced side effects.}

In conclusion，N-(4-(2H-1,3-benzodioxol-5-yloxy)but^-₂^yln-₁^ylyl)4-methyl-1,2,3-thiadiazole-> represents a promising lead in pharmaceutical research，with its novel structure offering potential therapeutic benefits across multiple disease areas。Further exploration，both experimental and computational，will be essential to fully realize its potential as a drug candidate。